Cas no 2244087-60-1 (Benzene, 2-[2-bromo-4-(1,1,3,3-tetramethylbutyl)phenoxy]-1,3-difluoro-5-(trifluoromethyl)-)

• Product Name: Benzene, 2-[2-bromo-4-(1,1,3,3-tetramethylbutyl)phenoxy]-1,3-difluoro-5-(trifluoromethyl)-
• CAS No: 2244087-60-1
• MF: C₂₁H₂₂BrF₅O
• MW: 465.294803142548
• CID: 5155066
• Update Time: 2025-07-14

Benzene, 2-[2-bromo-4-(1,1,3,3-tetramethylbutyl)phenoxy]-1,3-difluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-[2-bromo-4-(1,1,3,3-tetramethylbutyl)phenoxy]-1,3-difluoro-5-(trifluoromethyl)-

• Inchi： 1S/C21H22BrF5O/c1-19(2,3)11-20(4,5)12-6-7-17(14(22)8-12)28-18-15(23)9-13(10-16(18)24)21(25,26)27/h6-10H,11H2,1-5H3
• InChI Key： MEOXXVHKZIZBPT-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC=C(C(C)(C)CC(C)(C)C)C=C1Br

Additional information on Benzene, 2-[2-bromo-4-(1,1,3,3-tetramethylbutyl)phenoxy]-1,3-difluoro-5-(trifluoromethyl)-

Comprehensive Analysis of Benzene, 2-[2-bromo-4-(1,1,3,3-tetramethylbutyl)phenoxy]-1,3-difluoro-5-(trifluoromethyl)- (CAS No. 2244087-60-1)

The chemical compound Benzene, 2-[2-bromo-4-(1,1,3,3-tetramethylbutyl)phenoxy]-1,3-difluoro-5-(trifluoromethyl)- (CAS No. 2244087-60-1) is a specialized aromatic derivative with a unique structural framework. Its molecular architecture combines a benzene core with multiple functional groups, including bromo, phenoxy, and trifluoromethyl substituents, making it a subject of interest in advanced chemical research and industrial applications. This compound's 1,1,3,3-tetramethylbutyl side chain further enhances its steric and electronic properties, contributing to its versatility in synthetic chemistry.

In recent years, the demand for fluorinated aromatic compounds has surged due to their applications in pharmaceuticals, agrochemicals, and materials science. The presence of difluoro and trifluoromethyl groups in CAS No. 2244087-60-1 aligns with this trend, as these moieties are known to improve metabolic stability and bioavailability in drug design. Researchers are particularly intrigued by its potential role in high-performance polymers and liquid crystal materials, where its thermal and chemical resistance could be leveraged.

The synthesis of Benzene, 2-[2-bromo-4-(1,1,3,3-tetramethylbutyl)phenoxy]-1,3-difluoro-5-(trifluoromethyl)- involves multi-step organic reactions, often starting from 2-bromo-4-(1,1,3,3-tetramethylbutyl)phenol. Advanced techniques such as cross-coupling reactions and nucleophilic aromatic substitution are employed to introduce the difluoro and trifluoromethyl groups. The compound's CAS No. 2244087-60-1 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global supply chains.

From an environmental perspective, the persistence and bioaccumulation of halogenated aromatics like this compound are under scrutiny. Innovations in green chemistry aim to mitigate these concerns by developing safer synthetic routes and biodegradable alternatives. Nevertheless, the compound's unique properties continue to drive its use in niche applications, such as electronic coatings and specialty adhesives, where performance outweighs ecological considerations.

Market analysts note growing interest in CAS No. 2244087-60-1 from the Asia-Pacific region, particularly in countries like China and India, where the chemical and pharmaceutical industries are expanding rapidly. The compound's patent status and manufacturing scalability are frequently discussed topics among stakeholders, as they influence its commercial viability. Additionally, its potential as a building block for advanced materials has sparked collaborations between academia and industry.

In conclusion, Benzene, 2-[2-bromo-4-(1,1,3,3-tetramethylbutyl)phenoxy]-1,3-difluoro-5-(trifluoromethyl)- represents a fascinating intersection of chemistry and innovation. Its CAS No. 2244087-60-1 is a gateway to exploring its multifaceted applications, from drug discovery to material science. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in science and technology.